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Chemical Profile of 2'-Azido Guanhosine

The table below summarizes the basic chemical information for the 2'-azido guanosine nucleoside, which is

the precursor to the phosphoramidite building block [1].

Property Description

Molecular C10H12NsgOa [1]

Formula

Molecular 308.25 g/mol [1]

Weight

IUPAC Name 2-amino-9-[(2R,3R,4R,5R)-3-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-
yl]-1H-purin-6-one [1]

CAS Number 60921-30-4 [1]

Appearance White powder [1]

Purity >97% by HPLC [1]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s823923?utm_src=pdf-body
https://www.smolecule.com/products/s823923?utm_src=pdf-interest
https://www.smolecule.com/products/s823923?utm_src=pdf-body
https://www.smolecule.com/products/s823923?utm_src=pdf-body
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.bocsci.com/product/2-azido-guanosine-cas-60921-30-4-218933.html?srsltid=AfmBOooGliJCl9o_NIb2pUaKzcC9L_d31kgJvtudB7MhjSPwhuBvXgVi
https://www.smolecule.com/products/s823923?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Synthesis Challenges & Strategic Approach

The primary challenge in synthesizing a 2'-azido guanosine phosphoramidite is the intrinsic chemical
reactivity between the azide group and the phosphoramidite moiety, which can trigger a Staudinger reaction,
leading to decomposition [2]. Therefore, a standard, stable phosphoramidite building block for 2'-azido

guanosine is not commonly available.

A proven strategy involves using a phosphodiester approach for the site-specific incorporation of 2'-azido

nucleosides during solid-phase synthesis [2]. The workflow for this method is illustrated below.

Start RNA Synthesis
(Standard 2'-O-TOM Phosphoramidites)

Automated Synthesis up to
Site of Desired Modification

Pause Synthesis & Detritylate
(Expose 5'-OH)

Manual Coupling of
2'-Azido Guanosine Phosphodiester

Resume Automated Synthesis
with Standard Phosphoramidites

Cleave from Solid Support &
Global Deprotection

Obtain Full-Length RNA with
Site-Specific 2'-Azido Modification
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Synthesis Workflow for 2'-Azido Modified RNA

Detailed Experimental Protocol

This protocol is adapted from methods used for 2'-azido adenosine and uridine, which can be inferred for

guanosine [2].

e Step 1: Standard RNA Synthesis Initiation

o Begin automated solid-phase RNA synthesis on a commercial synthesizer using standard 2'-O-
TOM protected phosphoramidites (A, C, G, U) and a controlled pore glass (CPG) support [3]
[2].

o Run the synthesis cycle until the step immediately preceding the position where the 2'-azido
guanosine is to be incorporated.

e Step 2: Manual Coupling of 2'-Azido Building Block

o Pause the synthesizer after the detritylation step that exposes the 5-OH group of the growing
RNA chain [2].
o Coupling Reaction: Manually couple the 2'-azido guanosine phosphodiester building block.
The suggested conditions are:
= Activator: 1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole (MSNT).
= Solvent: Anhydrous pyridine or acetonitrile.
= Mixing: Use a setup with two syringes attached to the column for efficient reagent
delivery and mixing under an inert argon atmosphere [2].
o Capping: Manually perform a capping step after coupling to block any unreacted 5'-OH groups

[2].
e Step 3: Completion of Synthesis and Deprotection

o Resume Automated Synthesis: Once the manual coupling is complete, restart the automated
synthesizer to continue the chain elongation using standard phosphoramidite chemistry until the
full sequence is assembled [2].

o Cleavage and Deprotection:

= Cleave 2-chlorophenyl group: Treat the solid support with a solution of syn-2-pyridine
aldoxime and tetramethylguanidine in dioxane/water [2].
= Cleave from support and remove base protection: Use methylamine in ethanol/water

[2].
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= Remove 2'-O-silyl groups: Treat with 1M tetra-n-butylammonium fluoride (TBAF) in THF
[2].
o Purification: Purify the final RNA oligomer by anion-exchange HPLC and verify the product by
LC-ESI mass spectrometry [2].

Research Applications of 2'-Azido Modified RNA

Once incorporated into RNA, the 2'-azido group is a versatile handle for further modification, primarily

through copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry [4].

¢ Fluorescent Labeling: The azido group can be efficiently reacted with dye-alkyne compounds to
site-specifically label RNA for tracking and microscopy studies [4].

¢ siRNA Therapeutics: 2'-Azido modifications are well-tolerated in siRNA guide strands, even at the
cleavage site. They can be combined with other modifications (e.qg., 2'-fluoro) to fine-tune properties
like nuclease resistance [4] [2].

e Structural Studies: X-ray crystallography shows that the 2'-azido group maintains the sugar in the
C3'-endo conformation (characteristic of A-form RNA) and introduces unique hydration patterns in the
minor groove [4].

Key Considerations for Researchers

¢ Building Block Synthesis: The synthesis of the 2'-azido guanosine phosphodiester building block
itself is non-trivial. It typically starts from a protected guanosine derivative (e.g., a 2',.3'-O-
dialkylstannylene or 2,2'-anhydrouridine intermediate for uridine analogs), followed by nucleophilic
ring-opening with lithium azide, and subsequent protection and phosphorylation steps [3] [2].

o Stability: The 2'-azido guanosine nucleoside is stable as a solid for up to 2 years when stored as
supplied. Solutions in DMSO or distilled water should be stored at -20°C and used within one month
[1].

¢ Alternative Protection Strategy: For synthesizing other 2'-modified guanosine phosphoramidites, an
unconventional O6-tert-butyl/N2-bis(Boc) protection scheme has been developed. This can provide
more efficient synthetic access compared to traditional acyl protection, though its direct application to
the 2'-azido derivative has not been explicitly reported [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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